Cas no 13311-72-3 (Phenol,4-bromo-2,3,6-trichloro-)

• Product Name: Phenol,4-bromo-2,3,6-trichloro-
• CAS No: 13311-72-3
• MF: C₆H₂BrCl₃O
• MW: 276.342478275299
• CID: 146158
• PubChem ID: 83331
• Update Time: 2025-04-19

Phenol,4-bromo-2,3,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-bromo-2,3,6-trichloro-
• 4-bromo-2,3,6-trichlorophenol
• Einecs 236-340-3
• 2,5,6-Trichloro-4-bromophenol
• 13311-72-3
• DTXSID10157958
• Phenol, 4-bromo-2,3,6-trichloro-
• NS00024265

• Inchi： 1S/C6H2BrCl3O/c7-2-1-3(8)6(11)5(10)4(2)9/h1,11H
• InChI Key： QXTYKQOYAPZQOA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1Cl)Cl)O)Cl

Computed Properties

• Exact Mass: 273.83556
• Monoisotopic Mass: 273.83546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23